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Compound Name: VO-Ohpic trihydrate

Cat. No.: B15606471

Get Quote

Introduction

VO-Ohpic trihydrate is a potent and selective small-molecule inhibitor of the tumor suppressor

protein Phosphatase and Tensin Homolog (PTEN).[1][2][3][4] PTEN functions as a critical

negative regulator of the PI3K/AKT/mTOR signaling pathway, a cascade frequently

hyperactivated in various cancers, promoting cell growth, proliferation, and survival.[1][5] By

inhibiting PTEN's lipid phosphatase activity, VO-Ohpic trihydrate effectively elevates the levels

of phosphatidylinositol (3,4,5)-trisphosphate (PIP3), leading to the activation of downstream

pro-survival signaling.[5][6]

Interestingly, in cancer cells with partial loss of PTEN function (heterozygous expression),

pharmacological inhibition by VO-Ohpic trihydrate has been shown to induce a state of

irreversible growth arrest known as cellular senescence.[7][8] This "pro-senescence" effect

presents a novel therapeutic strategy for cancers with reduced PTEN expression, paradoxically

turning a pro-survival signal into an anti-tumor response.[7][8]

Mechanism of Action

VO-Ohpic trihydrate is a vanadium-based compound that acts as a reversible and

noncompetitive inhibitor of PTEN.[3][5] It binds to the enzyme, stabilizing its inactive
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conformation and disrupting its catalytic activity.[1] This inhibition leads to the accumulation of

PIP3 at the cell membrane, which in turn recruits and activates downstream effectors, most

notably the serine/threonine kinase AKT.[5] Activated AKT then phosphorylates a multitude of

substrates, including mTOR, leading to the promotion of cell growth and suppression of

apoptosis.[7] Recent studies also suggest that PTEN inhibition by VO-Ohpic can modulate the

RAF/MEK/ERK signaling pathway.[7]

Applications in Cancer Research

Induction of Senescence in PTEN-deficient Tumors: VO-Ohpic trihydrate has demonstrated

significant anti-tumor activity in preclinical models of hepatocellular carcinoma (HCC) with

low PTEN expression by inducing cellular senescence.[7][8]

Synergistic Combination Therapies: In HCC models, VO-Ohpic trihydrate shows synergistic

effects when combined with inhibitors of the PI3K/mTOR and RAF/MEK/ERK pathways.[7][9]

Sensitization to PARP Inhibitors: In ovarian cancer, VO-Ohpic trihydrate has been shown to

enhance the efficacy of PARP inhibitors by suppressing the MRE11-RAD50-NBN (MRN)

complex, which is crucial for DNA double-strand break repair.[10]

In Vivo Tumor Growth Inhibition: Administration of VO-Ohpic trihydrate has been shown to

significantly suppress tumor growth in xenograft models of prostate cancer and HCC.[4][7]

Quantitative Data
Table 1: In Vitro Efficacy of VO-Ohpic Trihydrate
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Parameter Value Cell Line/System Reference

IC50 (PTEN) 35 nM Recombinant PTEN [4]

IC50 (PTEN) 46 ± 10 nM Recombinant PTEN [2][3][5]

Inhibition Constants

(Kic)
27 ± 6 nM Recombinant PTEN [2]

Inhibition Constants

(Kiu)
45 ± 11 nM Recombinant PTEN [2]

Akt Phosphorylation

Saturation
75 nM

NIH 3T3 and L1

fibroblasts
[4]

Table 2: In Vivo Efficacy of VO-Ohpic Trihydrate

Cancer Model Animal Model
Dosage and
Administration

Outcome Reference

Hepatocellular

Carcinoma

(HCC)

Nude mice

bearing Hep3B

xenografts

10 mg/kg, daily

(6 days/week)

Significant

reduction in

tumor volume.

[7][9]

Prostate Cancer

Mice bearing

MDA PCa-2b

xenografts

Not specified

Significant tumor

growth

suppression and

increased

survival.

[4]

Ovarian Cancer In vivo models
In combination

with olaparib

Enhanced

inhibitory effects

on tumor growth.

[10]

Signaling Pathways and Experimental Workflows
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Caption: Signaling pathway of VO-Ohpic trihydrate in cancer cells.
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In Vitro Studies In Vivo Studies
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Treat with VO-Ohpic trihydrate
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(p-AKT, p-mTOR, p-ERK)
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Treat with VO-Ohpic trihydrate
(e.g., 10 mg/kg daily)

Monitor Tumor Volume Survival Analysis

Immunohistochemistry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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